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Compound of Interest

Compound Name: 3,5-Diphenylpyridine
CAS No.: 92-07-9
Cat. No.: B1211105
Get Quote

This guide provides a comprehensive technical overview of 3,5-Diphenylpyridine, a versatile
heterocyclic compound. Intended for researchers, medicinal chemists, and materials scientists,
this document delves into its fundamental properties, validated synthesis protocols, and its
emerging applications in drug discovery and beyond. We will explore the rationale behind
methodological choices, ensuring a deep understanding of the causality in its scientific
application.

Core Molecular Profile and Physicochemical
Properties

3,5-Diphenylpyridine is an aromatic heterocyclic compound featuring a central pyridine ring
substituted with two phenyl groups at the 3 and 5 positions. This specific arrangement of
aromatic systems imparts unique electronic and steric properties, making it a valuable scaffold
in supramolecular chemistry and medicinal applications.
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The foundational identity of this molecule is defined by its chemical formula and molecular
weight.

e Molecular Formula: C17H13N[1][2][3][4]
e Molecular Weight: 231.29 g/mol [1][2]

A summary of its key physicochemical properties is presented below, providing essential data
for experimental design, including solvent selection and purification strategies.

Property Value Source(s)
IUPAC Name 3,5-diphenylpyridine [3]
CAS Number 92-07-9 [11[2][31[5]
Appearance White to light yellow solid [5]
Density 1.084 g/cm3 (Predicted) [2][5]
Melting Point 193-194 °C [5]
» ) 395.6 °C at 760 mmHg
Boiling Point ) [2][5]
(Predicted)

LogP (Octanol/Water Partition

o 4.416 [2]
Coefficient)
Flash Point 175.3°C [2]

These properties, particularly the high melting point and LogP value, indicate a stable, non-
polar molecule with low aqueous solubility, which are critical considerations for its handling and
application in biological systems.

Synthesis of 3,5-Diphenylpyridine: A Methodological
Deep Dive

The synthesis of 3,5-disubstituted pyridines is a cornerstone of organic chemistry, with
numerous strategies developed over the years. For 3,5-Diphenylpyridine, palladium-catalyzed
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cross-coupling reactions, such as the Suzuki-Miyaura coupling, are frequently the methods of
choice.[6][7]

Rationale for Method Selection (Expertise & Experience): The Suzuki-Miyaura coupling is
favored due to its high functional group tolerance, relatively mild reaction conditions, and
generally high yields. The commercial availability of the starting materials, 3,5-dibromopyridine
and phenylboronic acid, makes this an efficient and reliable route.[7] This method avoids the
harsh conditions or sensitive organometallic reagents required by other cross-coupling
protocols, enhancing its practicality and safety profile.

General Workflow for Suzuki-Miyaura Coupling

The synthesis involves the palladium-catalyzed reaction between a halo-pyridine (in this case,
3,5-dibromopyridine) and a boronic acid (phenylboronic acid). A base is essential for the
activation of the boronic acid, and a suitable solvent system is required to solubilize the
reactants.
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Reactants & Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1211105/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-5-diphenylpyridine-synthesis-properties-and-applications
https://www.benchchem.com/product/b1211105?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemeo.com/cid/64-422-2/Pyridine-3-5-diphenyl
https://www.chemeo.com/cid/64-422-2/Pyridine-3-5-diphenyl
https://www.chemsrc.com/en/cas/92-07-9_1107075.html
https://fluorochem.co.uk/product/F239664/
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Diphenylpyridine
https://www.chemicalbook.com/ProductChemicalPropertiesCB6131133_EN.htm
https://www.researchgate.net/publication/7791752_Synthesis_of_25-_and_35-Diphenylpyridine_Derivatives_for_DNA_Recognition_and_Cytotoxicity
https://www.rsc.org/suppdata/cc/b6/b614254k/b614254k.pdf
https://www.benchchem.com/product/b1211105/docs#an-in-depth-technical-guide-to-3-5-diphenylpyridine-synthesis-properties-and-applications
https://www.benchchem.com/product/b1211105/docs#an-in-depth-technical-guide-to-3-5-diphenylpyridine-synthesis-properties-and-applications
https://www.benchchem.com/product/b1211105/docs#an-in-depth-technical-guide-to-3-5-diphenylpyridine-synthesis-properties-and-applications
https://www.benchchem.com/product/b1211105/docs#an-in-depth-technical-guide-to-3-5-diphenylpyridine-synthesis-properties-and-applications
https://www.benchchem.com/product/b1211105?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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